N-{1-[5-({2-[(3-bromo-4-chlorophenyl)amino]-2-oxoethyl}thio)-4-ethyl-4H-1,2,4-triazol-3-yl]-2-methylpropyl}benzamide

• IUPAC Name: N-[1-[5-[2-(3-bromo-4-chloroanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]-2-methylpropyl]benzamide
• InChI: InChI=1S/C23H25BrClN5O2S/c1-4-30-21(20(14(2)3)27-22(32)15-8-6-5-7-9-15)28-29-23(30)33-13-19(31)26-16-10-11-18(25)17(24)12-16/h5-12,14,20H,4,13H2,1-3H3,(H,26,31)(H,27,32)
• InChI Key: FZMXIHBNFZTBNB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Br)C(C(C)C)NC(=O)C3=CC=CC=C3
• Molecular Formula: C23H25BrClN5O2S
• Molecular Weight: 550.9 g/mol

Description

N-{1-[5-({2-[(3-bromo-4-chlorophenyl)amino]-2-oxoethyl}thio)-4-ethyl-4H-1,2,4-triazol-3-yl]-2-methylpropyl}benzamide is a useful research compound. Its molecular formula is C23H25BrClN5O2S and its molecular weight is 550.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 549.06009 g/mol and the complexity rating of the compound is 654. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Agents

Synthesis of Fused 1,2,4-Triazines

Research on the synthesis of fused 1,2,4-triazine derivatives demonstrates their potential antimicrobial and antitumor activities. These compounds were prepared via various chemical reactions, highlighting the chemical versatility and potential of triazine derivatives in developing new therapeutic agents (Abd El-Moneim et al., 2015).

Melanoma Cytotoxicity

Alkylating Benzamides with Melanoma Cytotoxicity

A study on benzamide derivatives conjugated with alkylating cytostatics investigated their potential for targeted drug delivery in melanoma therapy. The research indicates that these compounds exhibit enhanced toxicity against melanoma cells, supporting the idea of selective, benzamide-mediated in vivo delivery for improved treatment efficacy (Wolf et al., 2004).

Antiallergy Activity

N-(4-Substituted-Thiazolyl)Oxamic Acid Derivatives

Investigation into N-(4-substituted-thiazolyl)oxamic acid derivatives for antiallergy activity revealed significant potency in the rat PCA model, with some analogues showing more potent effects than standard treatments. This research underscores the therapeutic potential of thiazolyl derivatives in allergy treatment (Hargrave et al., 1983).

Anticancer Activity

Microwave-Assisted Synthesis of N-((5-(Substituted Methylene Amino)-1,3,4-Thiadiazol-2-Yl)Methyl) Benzamide Derivatives

A study focusing on the synthesis of thiadiazole and benzamide hybrids under microwave irradiation showed promising anticancer activity against several human cancer cell lines. This highlights the potential of combining thiadiazole and benzamide moieties for developing effective anticancer agents (Tiwari et al., 2017).